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Compound of Interest

Compound Name: CAY10589

Cat. No.: B1668652 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: CAY10589 is a potent, dual inhibitor of microsomal prostaglandin E₂ synthase-1

(mPGES-1) and 5-lipoxygenase (5-LO).[1][2][3] By targeting these two key enzymes in the

arachidonic acid cascade, CAY10589 effectively blocks the synthesis of pro-inflammatory

mediators, namely prostaglandin E₂ (PGE₂) and leukotrienes (LTs).[1][2] Its ability to modulate

these pathways makes it a valuable tool in research focused on inflammation, pain, fever, and

cancer.[1][2] This document provides detailed protocols and notes for the preparation, storage,

and handling of CAY10589 stock solutions to ensure consistent and reliable experimental

results.

Mechanism of Action: CAY10589 in the Arachidonic
Acid Cascade
CAY10589 exerts its inhibitory effects on two distinct branches of the arachidonic acid pathway.

It blocks mPGES-1, which is responsible for the conversion of PGH₂ to the pro-inflammatory

prostaglandin PGE₂, and it inhibits 5-LO, the enzyme that initiates the synthesis of

leukotrienes.
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Caption: CAY10589 dual inhibition pathway.

Physicochemical Properties and Solubility
The following table summarizes the key properties of CAY10589. This data is essential for

accurate stock solution preparation and experimental design.
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Property Value Reference

Formal Name

2-[[4-[([1,1'-biphenyl]-4-

ylmethyl)amino]-6-chloro-2-

pyrimidinyl]thio]-octanoic acid

[1]

CAS Number 1077626-52-8 [1]

Molecular Formula C₂₅H₂₈ClN₃O₂S [1]

Molecular Weight 470.0 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Storage (Solid) -20°C [1]

Stability (Solid) ≥ 4 years at -20°C [1]

Solubility

   DMSO 20 mg/mL [1][2]

   DMF 20 mg/mL [1][2]

   Ethanol 10 mg/mL [1][2]

IC₅₀ Values

   mPGES-1 1.3 µM [1][2]

   5-LO 1.0 µM [1][2]

Application Notes
Solvent Selection

Primary Recommendation: Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing high-concentration stock solutions of CAY10589 due to its high solubility (20

mg/mL).[1][2]

Alternatives: N,N-Dimethylformamide (DMF) offers similar solubility (20 mg/mL), while

ethanol is a viable option for slightly lower concentrations (10 mg/mL).[1][2]
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Aqueous Solutions: CAY10589 has very limited solubility in aqueous buffers. For cell-based

assays, it is standard practice to prepare a concentrated stock in an organic solvent like

DMSO and then dilute it into the aqueous culture medium. Ensure the final concentration of

the organic solvent is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Storage and Stability
Solid Compound: The solid form of CAY10589 should be stored at -20°C and is stable for at

least four years under these conditions.[1]

Stock Solutions: Once dissolved, it is crucial to aliquot the stock solution into single-use

volumes in tightly sealed vials to minimize freeze-thaw cycles. Store these aliquots at -80°C

for long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[4]

Before use, thaw an aliquot completely and bring it to room temperature.

Safety and Handling
CAY10589 is for research use only and not for human or veterinary use.[1][3]

Always handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Experimental Protocol: Preparation of a 10 mM
CAY10589 Stock Solution
This protocol provides a step-by-step method for preparing a 10 mM stock solution of

CAY10589 in DMSO.

Workflow Diagram
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Caption: Workflow for CAY10589 stock solution preparation.

Materials
CAY10589 (crystalline solid)

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer and/or sonicator bath

Calculations
The mass of CAY10589 required can be calculated using the following formula:

Mass (g) = Molecular Weight ( g/mol ) × Desired Concentration (mol/L) × Desired Volume (L)

Molecular Weight (MW): 470.0 g/mol [1]

Desired Concentration (C): 10 mM = 0.01 mol/L

Desired Volume (V): 1 mL = 0.001 L

Calculation Example (for 1 mL of 10 mM stock):

Mass (mg) = 470.0 g/mol × 0.01 mol/L × 0.001 L × 1000 mg/g Mass = 4.7 mg

Therefore, to prepare 1 mL of a 10 mM stock solution, you need to weigh 4.7 mg of CAY10589.

Procedure
Preparation: Bring the vial of solid CAY10589 to room temperature before opening to prevent

moisture condensation.
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Weighing: Carefully weigh out the calculated mass (e.g., 4.7 mg for 1 mL) of CAY10589 and

transfer it into a sterile tube.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the

solid compound.

Dissolution: Cap the tube tightly and vortex thoroughly. If the solid does not dissolve

completely, brief sonication in a water bath can be used to aid dissolution. Visually inspect

the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots in sterile cryovials.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and preparation date. Store the aliquots at -20°C for short-term use or -80°C for

long-term storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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